Cas no 631910-13-9 (2-Bromo-5-chloro-1-methyl-3-nitrobenzene)

• Product Name: 2-Bromo-5-chloro-1-methyl-3-nitrobenzene
• CAS No: 631910-13-9
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 5008610
• Update Time: 2026-02-27

2-Bromo-5-chloro-1-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-nitrotoluene
• 2-bromo-5-chloro-1-methyl-3-nitrobenzene
• 2-Bromo-5-chloro-1-methyl-3-nitro-benzene
• 2-Bromo-5-chloro-1-methyl-3-nitrobenzene

• Inchi： 1S/C7H5BrClNO2/c1-4-2-5(9)3-6(7(4)8)10(11)12/h2-3H,1H3
• InChI Key： LASLYQIXJZQWSU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromo-5-chloro-1-methyl-3-nitrobenzene

Comprehensive Overview of 2-Bromo-5-chloro-1-methyl-3-nitrobenzene (CAS No. 631910-13-9)

2-Bromo-5-chloro-1-methyl-3-nitrobenzene (CAS No. 631910-13-9) is a halogenated aromatic compound widely utilized in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring bromine, chlorine, and nitro functional groups, makes it a versatile building block for agrochemicals, dyes, and specialty chemicals. Researchers and industries frequently search for "2-Bromo-5-chloro-1-methyl-3-nitrobenzene synthesis" or "CAS 631910-13-9 applications," reflecting its growing relevance in advanced material science.

The compound's nitrobenzene backbone contributes to its stability and reactivity, enabling applications in cross-coupling reactions and catalytic processes. Recent trends highlight its role in sustainable chemistry, aligning with the global demand for "green synthesis methods" and "eco-friendly halogenated compounds." Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a critical factor for laboratories focusing on "high-purity aromatic intermediates."

In the context of industrial scalability, 2-Bromo-5-chloro-1-methyl-3-nitrobenzene is often discussed alongside "cost-effective halogenation techniques" and "large-scale nitroaromatic production." Its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, positions it as a key component in "pharmaceutical API development." Safety data sheets (SDS) emphasize proper handling protocols, though it remains non-listed under stringent regulatory categories.

Environmental persistence and biodegradability of halogenated nitrobenzenes are hot topics in academic circles, with studies exploring "degradation pathways of bromo-chloro nitrobenzenes." Innovations in "wastewater treatment for nitroaromatics" further underscore the compound's intersection with environmental science. Suppliers often highlight "bulk availability of CAS 631910-13-9" to cater to R&D and manufacturing demands.

From a market perspective, the demand for 2-Bromo-5-chloro-1-methyl-3-nitrobenzene correlates with advancements in "electronic materials" and "organic semiconductors," where its derivatives serve as dopants or charge transporters. Patent analyses reveal its inclusion in "OLED precursor formulations," attracting interest from the tech sector. Storage recommendations typically include inert atmospheres to prevent degradation, a detail frequently queried as "stability of halogenated nitro compounds."

In summary, 2-Bromo-5-chloro-1-methyl-3-nitrobenzene (CAS No. 631910-13-9) bridges multiple disciplines, from synthetic chemistry to environmental engineering. Its keyword-rich profile—ranging from "multifunctional aromatic halides" to "nitrobenzene derivatives"—ensures high discoverability in scientific and industrial databases, while ongoing research continues to expand its applications.